5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 5-methyl-2-pyridin-3-yl-7-pyrrolidin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H16N6/c1-11-9-13(20-7-2-3-8-20)21-15(17-11)18-14(19-21)12-5-4-6-16-10-12/h4-6,9-10H,2-3,7-8H2,1H3
• InChI Key: VUNOCSLPECQJCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NN2C(=C1)N3CCCC3)C4=CN=CC=C4
• Molecular Formula: C15H16N6
• Molecular Weight: 280.33 g/mol

Description

5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine, also known as MPTP, is a chemical compound that has been the subject of extensive scientific research. MPTP is a heterocyclic compound that has been found to have a wide range of biochemical and physiological effects. The synthesis method of MPTP involves the use of various chemical reagents and reactions, which will be discussed in In this paper, we will also explore the scientific research applications of MPTP, its mechanism of action, its advantages and limitations for lab experiments, and future directions for research.

Scientific Research Applications

5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine has been the subject of extensive scientific research due to its potential applications in various fields. One of the most significant research applications of 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine is in the study of Parkinson's disease. 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine has been found to be a potent neurotoxin that can selectively destroy dopaminergic neurons in the substantia nigra, resulting in a Parkinson's-like syndrome in humans and non-human primates. This has led to the development of animal models of Parkinson's disease using 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine, which have been used to study the disease's pathophysiology and potential treatments.

Mechanism of Action

The mechanism of action of 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its conversion to the neurotoxin MPP+ by the enzyme monoamine oxidase B (MAO-B). MPP+ is then taken up by dopaminergic neurons through the dopamine transporter, where it inhibits complex I of the mitochondrial electron transport chain, leading to the production of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects
5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine has a wide range of biochemical and physiological effects, including the selective destruction of dopaminergic neurons in the substantia nigra, resulting in a Parkinson's-like syndrome. 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine has also been found to induce oxidative stress and inflammation, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments is its ability to selectively destroy dopaminergic neurons, making it a useful tool for studying Parkinson's disease. However, 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine also has several limitations, including its high toxicity and potential for off-target effects. Additionally, 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine-induced Parkinson's-like syndrome in animal models may not fully replicate the human disease's pathophysiology.

Future Directions

For research involving 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine include the development of new animal models and the exploration of its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine involves the use of various chemical reagents and reactions. One of the most common methods for synthesizing 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine involves the reaction of 4-cyano-3-nitroso-N-methylpyridinium tetrafluoroborate (CNMP) with pyrrolidine in the presence of sodium hydride. This reaction results in the formation of a key intermediate, which is then reacted with 5-methyl-1,2,4-triazolo[1,5-a]pyrimidine to yield 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine. Other methods for synthesizing 5-methyl-2-(3-pyridinyl)-7-(1-pyrrolidinyl)[1,2,4]triazolo[1,5-a]pyrimidine involve the use of different reagents, such as sodium cyanoborohydride and methyl iodide.